Cas no 681441-18-9 (Benzenamine, 4-(4-bromo-1H-pyrazol-1-yl)-N,N-dimethyl-)

Benzenamine, 4-(4-bromo-1H-pyrazol-1-yl)-N,N-dimethyl- structure
681441-18-9 structure
Product Name:Benzenamine, 4-(4-bromo-1H-pyrazol-1-yl)-N,N-dimethyl-
CAS No:681441-18-9
MF:C11H12BrN3
MW:266.13708114624
CID:4141806
PubChem ID:60055812
Update Time:2025-04-24

Benzenamine, 4-(4-bromo-1H-pyrazol-1-yl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(4-bromo-1H-pyrazol-1-yl)-N,N-dimethyl-
    • 681441-18-9
    • 4-(4-bromo-1H-pyrazol-1-yl)-N,N-dimethylBenzenamine
    • DTXSID101224802
    • SCHEMBL6359249
    • DB-117501
    • Inchi: 1S/C11H12BrN3/c1-14(2)10-3-5-11(6-4-10)15-8-9(12)7-13-15/h3-8H,1-2H3
    • InChI Key: KFRHEGDANSXADR-UHFFFAOYSA-N
    • SMILES: C1(N(C)C)=CC=C(N2C=C(Br)C=N2)C=C1

Computed Properties

  • Exact Mass: 265.02146Da
  • Monoisotopic Mass: 265.02146Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 21.1Ų
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